Cas no 25904-59-0 (1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3))
![1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) structure](https://www.kuujia.com/scimg/cas/25904-59-0x500.png)
25904-59-0 structure
Product name:1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties
Names and Identifiers
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- 1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
- 1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphe
- trisodium,3-[[4-[[4-chloro-6-[N-(sulfonatomethyl)anilino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate
- Trisodium 3-((4-((4-chloro-6-(phenyl(sulphonatomethyl)amino)-1,3,5-triazin-2-yl)amino)-5-methoxy-o-tolyl)azo)naphthalene-1,5-disulphonate
- trisodium 3-{(E)-[4-({4-chloro-6-[phenyl(sulfonatomethyl)amino]-1,3,5-triazin-2-yl}amino)-5-methoxy-2-methylphenyl]diazenyl}naphthalene-1,5-disulfonate
- EINECS 247-325-6
- 25904-59-0
- NS00050868
-
- Inchi: InChI=1S/C28H24ClN7O10S3.3Na/c1-16-11-22(30-27-31-26(29)32-28(33-27)36(15-47(37,38)39)18-7-4-3-5-8-18)23(46-2)14-21(16)35-34-17-12-20-19(25(13-17)49(43,44)45)9-6-10-24(20)48(40,41)42;;;/h3-14H,15H2,1-2H3,(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,30,31,32,33);;;/q;3*+1/p-3/b35-34+;;;
- InChI Key: HHEHNPKXBAGJBB-FEISSGSOSA-K
- SMILES: [Na+].[Na+].[Na+].COC1C=C(/N=N/C2=CC3C(S([O-])(=O)=O)=CC=CC=3C(S([O-])(=O)=O)=C2)C(C)=CC=1NC1N=C(Cl)N=C(N(C2C=CC=CC=2)CS([O-])(=O)=O)N=1
Computed Properties
- Exact Mass: 814.98973
- Monoisotopic Mass: 814.989364
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 52
- Rotatable Bond Count: 8
- Complexity: 1430
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 285
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 259.49
1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) Related Literature
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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5. Book reviews
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